IXA6

• Molecular Formula: C22H20ClN3O3S
• Molecular Weight: 441.9 g/mol
• InChI: InChI=1S/C22H20ClN3O3S/c23-19-9-7-17(8-10-19)15-25(30(28,29)20-5-3-12-24-14-20)16-22(27)26-13-11-18-4-1-2-6-21(18)26/h1-10,12,14H,11,13,15-16H2
• InChIKey: INLQYLVXKDCKIT-UHFFFAOYSA-N

Standard ER stress inducers like thapsigargin activate PERK and ATF6 pathways, confounding IRE1/XBP1s-specific studies. IXA6 is a selective IRE1α/XBP1s agonist that triggers XBP1 mRNA splicing without PERK/ATF6 activation. - 64% transcriptional overlap with genetic XBP1s overexpression, ideal for RNA-seq/ChIP-seq - Requires IRE1 autophosphorylation for RNase activation (inactive in P830L mutant MEFs) - ≥98% purity, aryl sulfonamide scaffold, white to light-yellow solid - Batch-to-batch consistency verified, supplied with analytical certificate

IXA6 – Selective IRE1/XBP1s Activator for Targeted ER Proteostasis Reprogramming

IXA6 (CAS 1021106-40-0) is a synthetic small‑molecule agonist that selectively activates the IRE1α/XBP1s signaling arm of the unfolded protein response (UPR) [1]. Unlike global ER‑stress inducers such as thapsigargin, IXA6 triggers IRE1 ribonuclease activity and downstream XBP1 mRNA splicing without concomitant activation of the PERK or ATF6 pathways [1]. Its core scaffold is an aryl sulfonamide and it is supplied as a white to light‑yellow solid with ≥98% purity .

1

Pathway study fit: Selective IRE1/XBP1s activation without PERK/ATF6 engagement

2

Mechanism context: Autophosphorylation-dependent RNase activation

3

Selection context: Cleaner ER proteostasis probe vs. global ER stressors

• [1] Grandjean JM, Powers ET, Wiseman RL, et al. Pharmacologic IRE1/XBP1s activation confers targeted ER proteostasis reprogramming. Nat Chem Biol. 2020;16(10):1052-1061. doi:10.1038/s41589-020-0584-z View Source

Why In‑Class IRE1 Modulators Cannot Substitute for IXA6 Without Risk of Experimental Confound

IRE1‑targeting compounds span activators, kinase inhibitors, and RNase inhibitors, each with distinct pharmacodynamic signatures. Simple substitution of IXA6 with another “IRE1/XBP1s activator” (e.g., APY29) ignores critical mechanistic differences: IXA6 requires IRE1 autophosphorylation for RNase activation, whereas APY29 allosterically activates the RNase while blocking kinase activity [1]. Conversely, IRE1 inhibitors such as KIRA6 or 4μ8c abolish both basal and stimulated XBP1 splicing, producing opposite biological outcomes [1]. Even closely related analogs from the same screen (e.g., IXA1) exhibit off‑target activation of the PERK pathway, a liability that IXA6 avoids [1]. These distinctions translate into divergent transcriptional programs and cellular phenotypes that cannot be predicted solely from target class membership.

Allosteric activators APY29 blocks IRE1 kinase activity; IXA6 requires autophosphorylation, so RNase activation mechanisms may not transfer directly.

IRE1 inhibitors KIRA6/4μ8c abolish XBP1 splicing, producing opposite biological outcomes that limit direct substitution.

Close analogs IXA1 activates the PERK pathway; IXA6 avoids PERK activation, so pathway-response profiles may differ significantly.

• [1] Grandjean JM, Powers ET, Wiseman RL, et al. Pharmacologic IRE1/XBP1s activation confers targeted ER proteostasis reprogramming. Nat Chem Biol. 2020;16(10):1052-1061. doi:10.1038/s41589-020-0584-z View Source

Head‑to‑Head Quantitative Differentiation Evidence for IXA6

Partial IRE1/XBP1s Activation vs. Global ER Stress: IXA6 vs. Thapsigargin

IXA6 activates the XBP1‑RLuc reporter with an EC50 < 3 µM and reaches a maximal activation of ≈40–50% of the signal elicited by the global ER stressor thapsigargin (Tg, 500 nM). This partial, controlled activation profile avoids the pleiotropic cytotoxicity associated with maximal UPR stimulation [1].

IRE1 Activation vs. Global Stress

Head-to-head

EC50-driven partial activation; ≈2-fold lower maximal response vs. 500 nM thapsigargin

Supports IRE1/XBP1s-specific pathway dissection without global UPR confounding.

HEK293TREX XBP1-RLuc reporter, 18 h treatment. Model-specific endpoint context.

Evidence Dimension	XBP1‑RLuc reporter activation (IRE1/XBP1s pathway engagement)
Target Compound Data	EC50 < 3 µM; maximal activation ≈40–50% of Tg
Comparator Or Baseline	Thapsigargin (Tg) at 500 nM: 100% activation
Quantified Difference	≈2‑fold lower maximal pathway activation; Tg induces global UPR, IXA6 activates IRE1/XBP1s only
Conditions	HEK293TREX cells stably expressing XBP1‑RLuc; 18 h compound treatment

Why This Matters

Enables dissection of IRE1/XBP1s biology without the confounding stress‑granule and apoptotic signals triggered by global ER stressors, improving assay specificity in proteostasis and neurodegeneration models.

• [1] Grandjean JM, Powers ET, Wiseman RL, et al. Pharmacologic IRE1/XBP1s activation confers targeted ER proteostasis reprogramming. Nat Chem Biol. 2020;16(10):1052-1061. Main text: selection of IXA6 based on EC50 <3 µM and 40‑50% maximal activation. View Source

IRE1 Pathway Selectivity: IXA6 vs. IXA1 (Promiscuous Analog)

RNA‑seq profiling in HEK293T cells demonstrates that IXA6 does not significantly activate the PERK‑regulated gene set (<20% of Tg‑induced levels), whereas the structurally related analog IXA1 promiscuously activates PERK target genes. Both compounds activate IRE1/XBP1s to similar levels (≈30–40% of Tg) [1].

PERK Pathway Selectivity

Head-to-head

IXA6: no significant PERK gene-set activation; IXA1: significant PERK activation

Reported selectivity context prevents apoptosis/translation-arrest confounds.

RNA-seq, HEK293T, 4 h, 10 µM, n=3. Data to verify in target model.

Evidence Dimension	PERK pathway gene‑set activation (RNA‑seq)
Target Compound Data	PERK gene‑set activation not significant (<20% of Tg)
Comparator Or Baseline	IXA1: significant PERK gene‑set activation; Tg: 100% activation of all UPR arms
Quantified Difference	Qualitative: IXA6 shows no significant PERK activation; IXA1 activates PERK
Conditions	HEK293T cells, 4 h treatment at 10 µM, RNA‑seq, n=3

Why This Matters

Avoidance of PERK activation prevents confounding apoptosis/translation‑arrest signals, making IXA6 the cleaner tool for studies focused exclusively on IRE1/XBP1s biology.

• [1] Grandjean JM, Powers ET, Wiseman RL, et al. Pharmacologic IRE1/XBP1s activation confers targeted ER proteostasis reprogramming. Nat Chem Biol. 2020;16(10):1052-1061. Figure 3D–F; main text describing IXA1 promiscuity. View Source

Transcriptional Overlap with Genetic XBP1s: IXA6 vs. IXA4

Among the top 100 genes induced >1.2‑fold by either compound, IXA6 shows a 64% overlap with the transcriptional signature of genetically overexpressed XBP1s, compared to an 88% overlap for IXA4. This indicates that IXA6 induces a partially distinct gene expression program while still maintaining predominant IRE1/XBP1s selectivity [1].

Transcriptomic Overlap

Head-to-head

IXA6: 64% overlap with genetic XBP1s; IXA4: 88% overlap (24 pp difference)

Partially distinct gene signature complements full-mimicry activators in pathway studies.

Top 100 induced genes >1.2-fold. HEK293T, 4 h, 10 µM. Endpoint context.

Evidence Dimension	Overlap of top 100 induced genes (>1.2‑fold) with genetic XBP1s activation
Target Compound Data	64% overlap (IXA6)
Comparator Or Baseline	88% overlap (IXA4)
Quantified Difference	24 percentage‑point lower overlap for IXA6
Conditions	HEK293T cells, 4 h treatment at 10 µM, RNA‑seq, comparison with doxycycline‑induced XBP1s overexpression

Why This Matters

The distinct gene signature of IXA6 may be advantageous for probing IRE1/XBP1s biology in contexts where full pathway mimicry is not desired, offering a complementary tool to IXA4.

• [1] Grandjean JM, Powers ET, Wiseman RL, et al. Pharmacologic IRE1/XBP1s activation confers targeted ER proteostasis reprogramming. Nat Chem Biol. 2020;16(10):1052-1061. Figure 4C–D; main text. View Source

Mechanism of Action: Autophosphorylation‑Dependent Activation vs. Kinase Inhibitors

IXA6 increases IRE1 autophosphorylation as detected by Phos‑tag SDS‑PAGE, whereas the allosteric IRE1 RNase activator APY29 abolishes Tg‑induced IRE1 phosphorylation. Co‑treatment with the ATP‑competitive kinase inhibitor KIRA6 blocks IXA6‑dependent XBP1 splicing, confirming that IXA6 requires IRE1 kinase activity for RNase activation [1].

Mechanism of Action

Head-to-head

Increases IRE1 phosphorylation; APY29 blocks it. KIRA6 co-treatment blocks splicing.

Autophosphorylation-dependent RNase activation reduces off-target kinase engagement risk.

Phos-tag SDS-PAGE, XBP1 cDNA gel. HEK293T, 4 h, 10 µM. Requires validation.

Evidence Dimension	IRE1 phosphorylation status (kinase activity)
Target Compound Data	Increases IRE1 phosphorylation; splicing blocked by KIRA6
Comparator Or Baseline	APY29: blocks IRE1 phosphorylation; KIRA6: inhibits both kinase and RNase
Quantified Difference	Qualitative: opposite effect on IRE1 phosphorylation vs. APY29; dependence on kinase activity confirmed by KIRA6 co‑treatment
Conditions	HEK293T cells, 4 h treatment at 10 µM, Phos‑tag SDS‑PAGE, XBP1 splicing cDNA gel

Why This Matters

The unique mechanism (autophosphorylation‑dependent RNase activation without active‑site kinase inhibition) distinguishes IXA6 from both kinase inhibitors and allosteric RNase activators, reducing the likelihood of off‑target kinase engagement.

• [1] Grandjean JM, Powers ET, Wiseman RL, et al. Pharmacologic IRE1/XBP1s activation confers targeted ER proteostasis reprogramming. Nat Chem Biol. 2020;16(10):1052-1061. Figure 2C–E; main text describing KIRA6 and APY29 comparisons. View Source

High‑Value Research Application Scenarios for IXA6

Selective IRE1/XBP1s Pathway Activation in Neurodegenerative Disease Models

IXA6 can be used to activate IRE1/XBP1s signaling in cellular models of Alzheimer's disease (e.g., CHO7PA2 cells expressing APPV717F) without triggering PERK‑mediated translational suppression. At 10 µM, IXA6 reduces APP secretion in an IRE1‑dependent manner [1], making it suitable for studies on ER proteostasis restoration in APP processing. Its selectivity profile (confirmed by RNA‑seq to not activate PERK or ATF6 gene sets) ensures that observed phenotypic effects can be attributed specifically to IRE1/XBP1s [1].

Transcriptomic Dissection of IRE1/XBP1s vs. Global UPR Signaling

IXA6 at 10 µM induces approximately 30–40% of the transcriptional response achieved by thapsigargin, with 64% overlap with genetic XBP1s overexpression [1]. This partial activation profile is ideal for RNA‑seq or ChIP‑seq experiments aiming to map IRE1/XBP1s‑specific gene networks without the confounding influence of PERK/ATF6 stress programs, enabling cleaner functional annotation of XBP1s target genes.

Comparative Structure‑Activity Relationship (SAR) Studies of IRE1 Activators

As part of a series that includes IXA4 (88% XBP1s overlap) and IXA1 (PERK‑promiscuous), IXA6 provides an intermediate transcriptional signature (64% overlap) and clean PERK avoidance [1]. This makes IXA6 a valuable comparator for SAR campaigns aiming to fine‑tune IRE1/XBP1s pathway engagement, identify structural determinants of selectivity, or develop next‑generation IRE1 modulators with tailored gene‑expression outputs.

Mechanistic Studies of IRE1 Kinase–RNase Coupling

IXA6 uniquely requires IRE1 autophosphorylation for RNase activation, as demonstrated by its inability to induce XBP1 splicing in kinase‑inactive P830L IRE1‑reconstituted MEFs [1]. This feature distinguishes IXA6 from direct RNase activators and allosteric inhibitors, positioning it as a critical probe for investigating the allosteric communication between the IRE1 kinase and RNase domains.

Application

Selection Property

Validation Focus

Neurodegenerative disease models

IRE1/XBP1s selectivity profile

APP processing endpoint review; PERK-mediated translational control exclusion

Transcriptomic dissection

Partial XBP1s activation signature

IRE1/XBP1s-specific gene network mapping; PERK/ATF6 confound avoidance

SAR comparator studies

Intermediate transcriptomic overlap

Selectivity determinant identification; pathway-engagement titration review

Kinase-RNase coupling research

Autophosphorylation dependence

Allosteric communication endpoint review; kinase-inactive model validation

• [1] Grandjean JM, Powers ET, Wiseman RL, et al. Pharmacologic IRE1/XBP1s activation confers targeted ER proteostasis reprogramming. Nat Chem Biol. 2020;16(10):1052-1061. View Source